5,6-diamino-2-methylsulfanyl-1H-pyrimidin-4-one

• IUPAC Name: 5,6-diamino-2-methylsulfanyl-1H-pyrimidin-4-one
• InChI: InChI=1S/C5H8N4OS/c1-11-5-8-3(7)2(6)4(10)9-5/h6H2,1H3,(H3,7,8,9,10)
• InChI Key: SJSPIVYHDWWPRR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=O)C(=C(N1)N)N
• Molecular Formula: C5H8N4OS
• Molecular Weight: 172.21 g/mol

Description

Compound “5,6-diamino-2-methylsulfanyl-1H-pyrimidin-4-one” is a chemical substance with unique properties and applications. It is known for its role in various industrial and scientific processes, particularly in the field of adhesives and bonding agents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “5,6-diamino-2-methylsulfanyl-1H-pyrimidin-4-one” involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbons as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and mechanical grinding .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale chemical synthesis processes, ensuring high yield and purity. The exact methods can vary depending on the desired application and the specific requirements of the production process .

Chemical Reactions Analysis

Types of Reactions: Compound “5,6-diamino-2-methylsulfanyl-1H-pyrimidin-4-one” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for its application in different fields .

Common Reagents and Conditions:

Oxidation: Typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Commonly uses reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Often involves halogenated compounds and catalysts to facilitate the reaction.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce various substituted compounds .

Scientific Research Applications

Compound “5,6-diamino-2-methylsulfanyl-1H-pyrimidin-4-one” has a wide range of scientific research applications:

Chemistry: Used as a reagent in synthetic chemistry for the preparation of complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a component in drug delivery systems.

Industry: Utilized in the production of adhesives, coatings, and other industrial materials

Mechanism of Action

The mechanism of action of compound “5,6-diamino-2-methylsulfanyl-1H-pyrimidin-4-one” involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact mechanism can vary depending on the context of its application .

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Each of these compounds has unique features that distinguish them from “5,6-diamino-2-methylsulfanyl-1H-pyrimidin-4-one,” highlighting its specific advantages and applications.